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For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ0108 is a potent and orally bioavailable inhibitor of Poly (ADP-ribose) polymerase (PARP)

enzymes, specifically targeting PARP1, PARP2, and PARP6.[1] Its mechanism of action

involves the competitive inhibition of the NAD+ binding site of these enzymes.[2] A key

characteristic of AZ0108 is its ability to induce a multipolar spindle phenotype by preventing

centrosome clustering in cancer cells, a feature that can be exploited for therapeutic benefit.[2]

[3] These application notes provide recommended concentrations, detailed protocols for

relevant cellular assays, and a summary of key quantitative data for the effective use of

AZ0108 in a research setting.

Quantitative Data Summary
The following table summarizes the key potency and activity values of AZ0108 from various

enzymatic and cell-based assays.
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Parameter Target/Cell Line Value Reference

IC50 PARP1 <0.03 µM [1]

PARP2 <0.03 µM [1]

PARP6 0.083 µM [1]

PARP3 2.8 µM [1]

TNKS1 3.2 µM [1]

TNKS2 >3 µM [1]

EC50

Centrosome

Declustering (HeLa

cells)

0.053 µM [1]

GI50
Cytotoxicity (OCI-LY-

19 cells)
0.017 µM [1]

Recommended Concentration for Cellular Assays
Based on the available data, a general concentration range of 100 nM to 1 µM is

recommended for most cellular assays.[2] The optimal concentration will depend on the

specific cell type, assay duration, and the endpoint being measured. It is always advisable to

perform a dose-response experiment to determine the optimal concentration for your specific

experimental conditions.
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AZ0108 Mechanism of Action
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Centrosome Declustering Assay Workflow

Workflow

Seed HeLa cells on coverslips

Treat with AZ0108 (e.g., 0-1 µM) for 24-48h

Fix and permeabilize cells

Immunostain for γ-tubulin (centrosomes) and α-tubulin (spindles)

Counterstain DNA with DAPI

Image using fluorescence microscopy

Quantify cells with >2 centrosomes
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Cytotoxicity Assay Workflow (OCI-LY-19)

Workflow

Seed OCI-LY-19 cells in 96-well plates

Treat with a dilution series of AZ0108

Incubate for a defined period (e.g., 72h)

Add cell viability reagent (e.g., SYTOX Green)

Measure fluorescence/luminescence

Calculate GI50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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